Cas no 61893-86-5 (1H-Pyrrole-2-carbonitrile, 3-chloro-)

• Product Name: 1H-Pyrrole-2-carbonitrile, 3-chloro-
• CAS No: 61893-86-5
• MF: C₅H₃ClN₂
• MW: 126.543719530106
• CID: 463589
• PubChem ID: 23058034
• Update Time: 2025-04-19

1H-Pyrrole-2-carbonitrile, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonitrile, 3-chloro-
• 3-chloro-1H-pyrrole-2-carbonitrile
• DTXSID90630113
• AKOS006356501
• 61893-86-5
• SCHEMBL827234

• Inchi： 1S/C5H3ClN2/c6-4-1-2-8-5(4)3-7/h1-2,8H
• InChI Key： RUOXHINPFCSRIT-UHFFFAOYSA-N
• SMILES： ClC1C=CNC=1C#N

Computed Properties

• Exact Mass: 125.99859
• Monoisotopic Mass: 125.9984758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58